Cas no 1330766-33-0 (Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate)

Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate structure
1330766-33-0 structure
Product Name:Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
CAS No:1330766-33-0
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD20230959
CID:4584347
PubChem ID:71305957
Update Time:2024-11-05

Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
    • Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
    • Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate(WX111037)
    • tert-butyl (3S,3aS,7aR)-3-hydroxy-3,3a,5,6,7,7a-hexahydro-2H-pyrano[3,2-b]pyrrole-1-carboxylate
    • W19316
    • 1932485-09-0
    • 1330766-33-0
    • Pyrano[3,2-b]pyrrole-1(2H)-carboxylicacid,hexahydro-3-hydroxy-,1,1-dimethylethylester,(3S,3aS,7aR)-
    • Pyrano[3,2-b]pyrrole-1(2H)-carboxylic acid, hexahydro-3-hydroxy-, 1,1-dimethylethyl ester, (3S,3aS,7aR)-
    • tert-Butyl (3S,3aS,7aR)-3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
    • Rel-(3s,3as,7ar)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2h)-carboxylate
    • CS-0038603
    • BS-41835
    • MDL: MFCD20230959
    • Inchi: 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-9(14)10-8(13)5-4-6-16-10/h8-10,14H,4-7H2,1-3H3/t8-,9+,10+/m0/s1
    • InChI Key: YGPOVGXTDBUOGY-IVZWLZJFSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C[C@@H](O)[C@]2([H])OCCC[C@]12[H]

Computed Properties

  • Exact Mass: 243.14705815g/mol
  • Monoisotopic Mass: 243.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 59Ų

Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB544123-250 mg
racemic-(3S,3aS,7aR)-t-Butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate; .
1330766-33-0
250mg
€1442.50 2023-06-14
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R945389-100mg
RAcemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
100mg
¥2,587.50 2022-08-31
eNovation Chemicals LLC
D962690-100mg
Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
100mg
$450 2024-06-06
eNovation Chemicals LLC
D962690-250mg
Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
250mg
$855 2024-06-06
eNovation Chemicals LLC
D962690-1g
Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
1g
$1705 2024-06-06
abcr
AB544123-100 mg
racemic-(3S,3aS,7aR)-t-Butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate; .
1330766-33-0
100mg
€769.90 2023-06-14
abcr
AB544123-100mg
racemic-(3S,3aS,7aR)-t-Butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate; .
1330766-33-0
100mg
€696.40 2025-04-21
abcr
AB544123-250mg
racemic-(3S,3aS,7aR)-t-Butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate; .
1330766-33-0
250mg
€1306.50 2025-04-21
Aaron
AR00HTHJ-100mg
Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
100mg
$424.00 2023-12-16
Aaron
AR00HTHJ-250mg
Racemic-(3S,3aS,7aR)-tert-butyl 3-hydroxyhexahydropyrano[3,2-b]pyrrole-1(2H)-carboxylate
1330766-33-0 95%
250mg
$816.00 2023-12-16
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